Cas no 40747-13-5 ((1Z)-1-(1H-Indol-3-yl)ethanone oxime)

• Product Name: (1Z)-1-(1H-Indol-3-yl)ethanone oxime
• CAS No: 40747-13-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00509588
• CID: 3974273
• PubChem ID: 135686951
• Update Time: 2025-04-24

(1Z)-1-(1H-Indol-3-yl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1H-indol-3-yl)-, oxime, (Z)-
• (NZ)-N-[1-(1H-indol-3-yl)ethylidene]hydroxylamine
• (1Z)-1-(1H-indol-3-yl)ethanone oxime
• ALBB-014529
• AKOS005174758
• CS-0452240
• MFCD00509588
• 1-(1H-indol-3-yl)-1-ethanone oxime
• LS-04593
• ethanone, 1-(1H-indol-3-yl)-, oxime, (1Z)-
• (Z)-1-(1H-indol-3-yl)ethan-1-one oxime
• 40747-13-5
• (Z)-N-[1-(1H-indol-3-yl)ethylidene]hydroxylamine
• (Z)-1-(1H-Indol-3-yl)ethanoneoxime
• (1Z)-1-(1H-Indol-3-yl)ethanone oxime

• MDL： MFCD00509588
• Inchi： 1S/C10H10N2O/c1-7(12-13)9-6-11-10-5-3-2-4-8(9)10/h2-6,11,13H,1H3/b12-7-
• InChI Key： ZUYHZNAHKFXLAO-GHXNOFRVSA-N
• SMILES： O/N=C(/C)\C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Additional information on (1Z)-1-(1H-Indol-3-yl)ethanone oxime

Ethanone, 1-(1H-Indol-3-yl), Oxime, (Z)-: A Comprehensive Overview

Ethanone, 1-(1H-Indol-3-yl), oxime, (Z) is a specialized organic compound that has garnered significant attention in the field of biopharmaceuticals and medicinal chemistry. Its unique structure combines elements of ketones, indoles, and oximes, making it a subject of interest for researchers exploring bioactive molecules and their potential applications in drug discovery. This compound, also referred to by its CAS Registry Number 40747-13-5, has been studied for its antimicrobial, antioxidant, and cancer therapeutic properties.

The compound's structure features an indole ring attached to a ketone group, which is further connected to an oxime functional group. This arrangement creates a molecule with diverse electronic and steric properties, making it a valuable candidate for scaffold-based drug design. The (Z) configuration refers to the specific stereochemistry of the double bond between the carbon and nitrogen atoms in the oxime group, which plays a critical role in determining the compound's biological activity.

Recent studies have highlighted the potential of ethanone, 1-(1H-indol-3-yl), oxime, (Z) as a template for drug development. Its indole moiety is known to interact with various protein targets, including those involved in cancer signaling pathways, while the oxime group has been implicated in antioxidant activities. These properties collectively suggest that this compound could serve as a lead molecule for developing therapies targeting diseases such as cancer, microbial infections, and neurodegenerative disorders.

In the realm of biomedical research, the compound's ability to modulate cellular redox states has been explored extensively. Oximes, in general, are known for their potential to scavenge reactive oxygen species (ROS), thereby offering protection against oxidative stress. This property aligns with the growing interest in antioxidant-based therapies for combating chronic diseases associated with oxidative damage.

Moreover, the indole component of ethanone, 1-(1H-indol-3-yl), oxime, (Z) contributes to its potential as a tumor-targeting agent. Indoles are recognized for their ability to localize in cancer cells due to their structural similarity to aromatic amino acids like tryptophan. This characteristic enhances the compound's bioavailability and target specificity, making it an attractive candidate for cancer chemotherapy.

Recent advancements in sustainable chemistry have also focused on optimizing the synthesis of ethanone, 1-(1H-indol-3-yl), oxime, (Z). Researchers have explored various methods to improve the efficiency and eco-friendliness of its production. These efforts aim to address challenges related to scalability and cost-effectiveness, which are critical for transitioning from laboratory-scale synthesis to industrial production.

In addition to its pharmacological properties, the compound's stability under physiological conditions has been a subject of investigation. Studies have demonstrated that ethanone, 1-(1H-indol-3-yl), oxime, (Z) exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic enhances its potential as a long-lasting therapeutic agent, particularly for chronic conditions requiring sustained drug levels.

The application of this compound extends beyond disease treatment. Its unique structure has inspired the design of other bioactive molecules, contributing to the broader field of chemical biology. By serving as a prototype, ethanone, 1-(1H-indol-3-yl), oxime, (Z) facilitates the discovery of new drugs with tailored biological activities.

In summary, ethanone, 1-(1H-indol-3-yl), oxime, (Z) stands out as a multifaceted compound with promising applications in pharmacology, antioxidant therapy, and cancer treatment. Ongoing research continues to unravel its full potential, positioning it as a valuable asset in the quest for innovative biomedical solutions.